BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 2-Bromo-5-
fluoroaniline: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-5-fluoroaniline

Cat. No.: B094856

For Immediate Release

This technical guide provides a comprehensive overview of the key spectroscopic data for the
compound 2-Bromo-5-fluoroaniline (CAS No. 1003-99-2). Aimed at researchers, scientists,
and professionals in drug development, this document compiles essential Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed
experimental protocols.

Summary of Spectroscopic Data

The following tables summarize the quantitative spectroscopic data obtained for 2-Bromo-5-

fluoroaniline.

Table 1: *H NMR Spectroscopic Data

. . Coupling
Chemical Shift L . .
Multiplicity Constant (J Integration Assighment
(3 ppm)
Hz)

7.31 dd 8.81, 5.79 1H Ar-H
6.46 dd 10.20, 2.90 1H Ar-H
6.34 td 8.44,2.77 1H Ar-H
4.15 S - 2H -NH:2
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Solvent: CDCls, Frequency: 400 MHz

Table 2: *C NMR Spectroscopic Data

Detailed quantitative 3C NMR data for 2-Bromo-5-fluoroaniline, including specific chemical
shifts, is not readily available in the public domain through the conducted searches. General
spectral information is indicated to be available from commercial suppliers.

Table 3: IR Spectroscopic Data

A detailed peak list from the IR spectrum of 2-Bromo-5-fluoroaniline is not specified in the
available resources. General spectral information is indicated to be available from commercial

suppliers.
miz lon Type
189.94 [M+H]*

Calculated for CeHsBrFN: 188.96

Experimental Protocols

The following sections detail the generalized methodologies for acquiring the spectroscopic
data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 2-Bromo-5-fluoroaniline was prepared in deuterochloroform (CDCIs). The *H
NMR spectrum was recorded on a 400 MHz spectrometer. The data was processed, and the
chemical shifts were referenced to the residual solvent peak.

Infrared (IR) Spectroscopy

The IR spectrum of solid 2-Bromo-5-fluoroaniline can be obtained using the KBr pellet
method. A small amount of the sample is intimately mixed with dry potassium bromide powder
and pressed into a thin, transparent disk. The spectrum is then recorded using a Fourier
Transform Infrared (FT-IR) spectrometer.
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Mass Spectrometry (MS)

Mass spectral analysis was performed using an electrospray ionization (ESI) source to
generate the [M+H]* ion. The sample was introduced into the mass spectrometer, and the

mass-to-charge ratio of the resulting ions was measured.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of 2-

Bromo-5-fluoroaniline.
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 To cite this document: BenchChem. [Spectroscopic Profile of 2-Bromo-5-fluoroaniline: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094856#spectroscopic-data-nmr-ir-ms-of-2-bromo-5-
fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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